N-(4-(N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[(3-chloro-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H16ClN3O5S/c1-12(26)23-14-3-6-16(7-4-14)31(28,29)25-15-5-9-19-17(11-15)21(27)24-18-10-13(22)2-8-20(18)30-19/h2-11,25H,1H3,(H,23,26)(H,24,27)
• InChI Key: AWBCZVACWXJIPK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)Cl)NC3=O
• Molecular Formula: C21H16ClN3O5S
• Molecular Weight: 457.9 g/mol

Description

The compound “N-(4-(N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)sulfamoyl)phenyl)acetamide” is a derivative of dibenzo[b,f][1,4]oxazepine. It is related to compounds that have been studied for their use as dopamine D2 receptor antagonists. These compounds are of interest in the treatment of central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a dibenzo[b,f][1,4]oxazepine core, which is a tricyclic structure with two benzene rings fused to a seven-membered oxazepine ring. The compound also features a sulfamoyl group attached to a phenyl ring, and an acetamide group.

Future Directions

The future directions for research on this compound could involve further exploration of its potential as a dopamine D2 receptor antagonist. This could include studies to confirm its mechanism of action, determine its pharmacokinetics and pharmacodynamics, and assess its efficacy and safety in preclinical and clinical trials.